Cas no 2228619-13-2 (3-(4,5-difluoro-2-methoxyphenyl)-3-hydroxypropanenitrile)

• Product Name: 3-(4,5-difluoro-2-methoxyphenyl)-3-hydroxypropanenitrile
• CAS No: 2228619-13-2
• MF: C₁₀H₉F₂NO₂
• MW: 213.180769681931
• CID: 5804483
• PubChem ID: 165703995
• Update Time: 2025-06-11

3-(4,5-difluoro-2-methoxyphenyl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 4,5-Difluoro-β-hydroxy-2-methoxybenzenepropanenitrile
• 3-(4,5-difluoro-2-methoxyphenyl)-3-hydroxypropanenitrile

• Inchi： 1S/C10H9F2NO2/c1-15-10-5-8(12)7(11)4-6(10)9(14)2-3-13/h4-5,9,14H,2H2,1H3
• InChI Key： IIQHXMGOTINBHH-UHFFFAOYSA-N
• SMILES： C(C1C=C(C(=CC=1OC)F)F)(O)CC#N

Additional information on 3-(4,5-difluoro-2-methoxyphenyl)-3-hydroxypropanenitrile

Introduction to 3-(4,5-difluoro-2-methoxyphenyl)-3-hydroxypropanenitrile (CAS No. 2228619-13-2)

3-(4,5-difluoro-2-methoxyphenyl)-3-hydroxypropanenitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2228619-13-2, features a unique structural motif consisting of a nitrile group attached to a propanediol backbone, with a phenyl ring substituted at the 4 and 5 positions by fluorine atoms and at the 2 position by a methoxy group. Such structural features make it a promising candidate for further exploration in drug discovery and development.

The 4,5-difluoro-2-methoxyphenyl moiety is particularly noteworthy due to its potential pharmacophoric properties. Fluorine atoms are well-known for their ability to enhance metabolic stability, improve binding affinity, and modulate electronic properties of molecules. The presence of two fluorine atoms at the 4 and 5 positions may contribute to increased lipophilicity and better membrane permeability, which are critical factors for oral bioavailability. Additionally, the methoxy group at the 2 position can serve as an electron-withdrawing substituent, influencing the overall electronic distribution of the molecule and potentially enhancing its interaction with biological targets.

The 3-hydroxypropanenitrile backbone introduces both polar and non-polar regions into the molecule, which can be advantageous for designing compounds with favorable solubility profiles. The nitrile group (-CN) is a common pharmacophore found in many bioactive molecules, often contributing to interactions with biological receptors through hydrogen bonding or dipole-dipole interactions. The hydroxyl group (-OH) further enhances the molecule's solubility in polar environments, making it more suitable for aqueous-based biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds more accurately. Studies have shown that molecules containing the 4,5-difluoro-2-methoxyphenyl scaffold exhibit potential activity against various biological targets, including enzymes and receptors involved in inflammatory pathways. For instance, computational simulations suggest that this compound may interact with enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are key players in inflammation-related diseases.

In vitro studies have begun to explore the pharmacological properties of 3-(4,5-difluoro-2-methoxyphenyl)-3-hydroxypropanenitrile. Initial findings indicate that it may possess anti-inflammatory and antioxidant activities, making it a candidate for further investigation in treating conditions such as arthritis or neurodegenerative diseases. The unique combination of fluorine and methoxy substituents may also contribute to its ability to modulate signaling pathways associated with these diseases.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and fluorochemical transformations, are often employed to construct the desired structural framework efficiently. The introduction of fluorine atoms into aromatic rings is particularly challenging but can be achieved using palladium-catalyzed reactions or electrochemical methods.

From a regulatory perspective, 3-(4,5-difluoro-2-methoxyphenyl)-3-hydroxypropanenitrile (CAS No. 2228619-13-2) does not fall under any restricted categories of chemicals that require special handling or reporting. However, researchers must adhere to standard laboratory protocols for handling organic compounds to ensure safety and compliance with Good Manufacturing Practices (GMP). As research progresses, additional studies will be needed to fully characterize its pharmacokinetic properties, potential side effects, and long-term safety profile.

The growing interest in fluorinated compounds stems from their diverse applications in pharmaceuticals. Fluorine's ability to influence molecular properties makes it an invaluable tool for drug design. For example, fluorinated analogs of existing drugs have often demonstrated improved efficacy and reduced toxicity compared to their non-fluorinated counterparts. This trend underscores the importance of compounds like 3-(4,5-difluoro-2-methoxyphenyl)-3-hydroxypropanenitrile in advancing therapeutic strategies.

Future research directions may include exploring derivatives of this compound with modified substituents to optimize its pharmacological activity. Additionally, investigating its potential role in combination therapies could provide new insights into treating complex diseases. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists will be crucial in unlocking the full therapeutic potential of this promising molecule.